Cas no 317319-36-1 ((2-(2-Fluoro-4-(trifluoromethyl)phenyl)-4-methylthiazol-5-yl)methanol)

(2-(2-Fluoro-4-(trifluoromethyl)phenyl)-4-methylthiazol-5-yl)methanol is a fluorinated thiazole derivative with a hydroxymethyl functional group, offering versatility in synthetic and medicinal chemistry applications. Its structure combines a trifluoromethylphenyl moiety with a thiazole core, enhancing electronic and steric properties for targeted reactivity. The presence of fluorine atoms improves metabolic stability and binding affinity in bioactive compounds. This intermediate is particularly valuable in the development of pharmaceuticals, agrochemicals, and advanced materials due to its ability to act as a building block for further functionalization. High purity and well-defined stereochemistry ensure reproducibility in research and industrial processes. Its stability under standard conditions makes it suitable for diverse synthetic transformations.

(2-(2-Fluoro-4-(trifluoromethyl)phenyl)-4-methylthiazol-5-yl)methanol structure

317319-36-1 structure

Product Name:(2-(2-Fluoro-4-(trifluoromethyl)phenyl)-4-methylthiazol-5-yl)methanol

CAS No:317319-36-1

MF:C₁₂H₉F₄NOS

MW:291.264575719833

CID:1029145

PubChem ID:21300955

Update Time:2025-06-07

(2-(2-Fluoro-4-(trifluoromethyl)phenyl)-4-methylthiazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

- (2-(2-Fluoro-4-(trifluoromethyl)phenyl)-4-methylthiazol-5-yl)methanol
- [2-[2-fluoro-4-(trifluoromethyl)phenyl]-4-methyl-1,3-thiazol-5-yl]methanol
- DTXSID70612154
- {2-[2-fluoro-4-(trifluoromethyl)phenyl]-4-methyl-1,3-thiazol-5-yl}methanol
- 2-[2-fluoro-4-(trifluoromethyl)phenyl]-4-methyl-5-Thiazolemethanol
- SCHEMBL6388947
- DB-013694
- 317319-36-1
- AKOS015917700
- Inchi： 1S/C12H9F4NOS/c1-6-10(5-18)19-11(17-6)8-3-2-7(4-9(8)13)12(14,15)16/h2-4,18H,5H2,1H3
- InChI Key： RBCBGDIKRSWCKE-UHFFFAOYSA-N
- SMILES： S1C(CO)=C(C)N=C1C1C=CC(C(F)(F)F)=CC=1F

Computed Properties

Exact Mass: 291.03409773g/mol
Monoisotopic Mass: 291.03409773g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 315
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 61.4Å²

(2-(2-Fluoro-4-(trifluoromethyl)phenyl)-4-methylthiazol-5-yl)methanol Pricemore >>

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